![molecular formula C20H22N4O2 B5823860 N-[3-(N-isonicotinoylethanehydrazonoyl)phenyl]cyclopentanecarboxamide](/img/structure/B5823860.png)
N-[3-(N-isonicotinoylethanehydrazonoyl)phenyl]cyclopentanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(N-isonicotinoylethanehydrazonoyl)phenyl]cyclopentanecarboxamide, also known as INH1, is a small molecule inhibitor that has been extensively researched for its potential therapeutic applications. This compound has been shown to have promising anti-tumor properties, making it a valuable tool in cancer research. In
Mechanism of Action
N-[3-(N-isonicotinoylethanehydrazonoyl)phenyl]cyclopentanecarboxamide inhibits the activity of the Rho kinase (ROCK) pathway, which is involved in multiple cellular processes, including cell migration, proliferation, and survival. By inhibiting this pathway, this compound can prevent cancer cells from spreading and growing. Additionally, this compound has been shown to inhibit the activity of STAT3, a transcription factor that is frequently overexpressed in cancer cells. This further contributes to this compound's anti-tumor properties.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects on cancer cells. Biochemically, this compound inhibits the activity of the ROCK pathway and STAT3, as previously mentioned. Physiologically, this compound induces apoptosis in cancer cells, preventing them from growing and spreading.
Advantages and Limitations for Lab Experiments
One advantage of using N-[3-(N-isonicotinoylethanehydrazonoyl)phenyl]cyclopentanecarboxamide in lab experiments is its specificity for the ROCK pathway and STAT3. This allows researchers to target these pathways specifically, without affecting other cellular processes. Additionally, this compound has been shown to have low toxicity in normal cells, making it a safe tool for cancer research. One limitation of using this compound is its relatively low potency compared to other cancer drugs. This may limit its effectiveness as a standalone therapy, but it can still be used in combination with other drugs to enhance their efficacy.
Future Directions
There are several future directions for N-[3-(N-isonicotinoylethanehydrazonoyl)phenyl]cyclopentanecarboxamide research. One potential application is in combination therapy with other cancer drugs. This compound has been shown to enhance the efficacy of other drugs, such as gemcitabine, in treating pancreatic cancer cells. Additionally, researchers could explore the use of this compound in treating other diseases that involve the ROCK pathway, such as cardiovascular disease and neurological disorders. Finally, researchers could investigate the use of this compound as a tool to study the ROCK pathway and its role in cellular processes beyond cancer.
Conclusion:
In conclusion, this compound is a small molecule inhibitor with promising anti-tumor properties. Its specificity for the ROCK pathway and STAT3 makes it a valuable tool in cancer research. While it has some limitations, such as its relatively low potency, it can still be used in combination with other drugs to enhance their efficacy. There are several future directions for this compound research, including combination therapy, exploring its use in other diseases, and studying the ROCK pathway beyond cancer.
Synthesis Methods
N-[3-(N-isonicotinoylethanehydrazonoyl)phenyl]cyclopentanecarboxamide can be synthesized using a multistep process that involves the reaction of multiple reagents. The first step involves the reaction of 3-aminophenylcyclopentanecarboxylic acid with isonicotinoyl hydrazine in the presence of a coupling agent. The resulting product is then reacted with ethyl chloroformate to form the ethyl ester. Finally, the ethyl ester is reacted with hydrazine hydrate to form the desired product, this compound.
Scientific Research Applications
N-[3-(N-isonicotinoylethanehydrazonoyl)phenyl]cyclopentanecarboxamide has been extensively studied for its potential therapeutic applications in cancer research. It has been shown to inhibit the growth of multiple cancer cell lines, including breast, pancreatic, and prostate cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. This makes it a valuable tool in developing new cancer therapies.
Properties
IUPAC Name |
N-[(E)-1-[3-(cyclopentanecarbonylamino)phenyl]ethylideneamino]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O2/c1-14(23-24-20(26)16-9-11-21-12-10-16)17-7-4-8-18(13-17)22-19(25)15-5-2-3-6-15/h4,7-13,15H,2-3,5-6H2,1H3,(H,22,25)(H,24,26)/b23-14+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTEYSQKCTKOJPY-OEAKJJBVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=O)C1=CC=NC=C1)C2=CC(=CC=C2)NC(=O)C3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC(=O)C1=CC=NC=C1)/C2=CC(=CC=C2)NC(=O)C3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.